2-Amino-4-chloro-5-iodobenzaldehyde

• Molecular Formula: C7H5ClINO
• Molecular Weight: 281.48 g/mol
• IUPAC Name: 2-amino-4-chloro-5-iodobenzaldehyde
• InChI: InChI=1S/C7H5ClINO/c8-5-2-7(10)4(3-11)1-6(5)9/h1-3H,10H2
• InChI Key: ZJEVBMKKOGRNDF-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C(=CC(=C1I)Cl)N)C=O

Description

2-Amino-4-chloro-5-iodobenzaldehyde: is a chemical compound with the following structure:

$$\text{C}_7\text{H}_4\text{ClIO}$$C7​H4​ClIO

It combines an aldehyde group (benzaldehyde) with amino, chloro, and iodo substituents. This compound is of interest due to its unique combination of functional groups.

Preparation Methods

Synthetic Routes::

Halogenation of 2-Aminobenzaldehyde: Start with 2-aminobenzaldehyde and selectively introduce chlorine and iodine atoms using appropriate halogenating agents.

Sandmeyer Reaction: Convert 2-aminobenzaldehyde to its diazonium salt and then replace the amino group with chlorine or iodine using copper salts.

Vilsmeier-Haack Reaction: React 2-aminobenzaldehyde with phosphorus oxychloride (POCl₃) to form the chlorinated intermediate, followed by treatment with iodine.

Direct Synthesis: Combine 2-amino-4-chlorobenzaldehyde and iodine in the presence of a suitable oxidizing agent.

Industrial Production:: Industrial-scale production typically involves the Vilsmeier-Haack reaction or direct synthesis methods.

Chemical Reactions Analysis

Oxidation: The aldehyde group can be oxidized to a carboxylic acid using reagents like potassium permanganate (KMnO₄).

Reduction: Reduction of the aldehyde group yields the corresponding alcohol (2-amino-4-chloro-5-iodobenzyl alcohol).

Substitution: The chlorine and iodine atoms can undergo substitution reactions with nucleophiles.

Common Reagents: Sodium hydroxide (NaOH), hydrazine (N₂H₄), and Grignard reagents.

Major Products: The main products depend on the specific reaction conditions.

Scientific Research Applications

Chemistry: Used as a building block for more complex molecules.

Biology: Investigated for potential biological activity due to its unique substitution pattern.

Medicine: Explored for antitumor or antimicrobial properties.

Industry: Used in the synthesis of dyes, pharmaceuticals, and agrochemicals.

Mechanism of Action

The exact mechanism of action is context-dependent. It may involve interactions with cellular receptors, enzymes, or other biomolecules. Further research is needed to elucidate specific pathways.

Comparison with Similar Compounds

2-Fluorobenzaldehyde: Similar in structure but lacks the chlorine and iodine atoms.

Other Halogenated Benzaldehydes: Compare reactivity and applications.